Cas no 2228861-44-5 (3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine
• CAS No: 2228861-44-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6588118
• PubChem ID: 165969292
• Update Time: 2025-07-22

3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine
• EN300-1924279
• 3-[(4-bromo-3,5-dimethylphenyl)methyl]-3-methoxyazetidine
• 2228861-44-5

• Inchi： 1S/C13H18BrNO/c1-9-4-11(5-10(2)12(9)14)6-13(16-3)7-15-8-13/h4-5,15H,6-8H2,1-3H3
• InChI Key： LFYQJHDPGZGHOW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC1(CNC1)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine (CAS No. 2228861-44-5)

3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine, identified by its CAS number 2228861-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a brominated aromatic ring and a methoxy-substituted azetidine core, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The methyl group attached to the azetidine ring introduces additional reactivity, enabling various functionalization strategies that can be exploited in the design of novel therapeutic agents. The combination of the bromo-3,5-dimethylphenyl moiety and the methoxyazetidine backbone suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. This compound's unique structural attributes have positioned it as a subject of interest for researchers aiming to develop innovative treatments for various diseases.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that can selectively target specific biological pathways. Azetidine derivatives have shown promise in this regard due to their ability to mimic natural amino acid structures and interact with biological macromolecules. The presence of both bromine and methoxy groups in 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine provides multiple sites for chemical modification, allowing for the fine-tuning of its pharmacological properties. This flexibility is particularly valuable in drug discovery efforts, where optimizing potency, selectivity, and pharmacokinetic profiles are essential.

Recent studies have highlighted the importance of azetidine derivatives in the development of antimicrobial and anticancer agents. The structural motif of 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine shares similarities with known bioactive compounds that exhibit significant therapeutic effects. For instance, modifications of the azetidine ring have been shown to enhance binding affinity to target proteins, leading to improved pharmacological outcomes. The bromine atom, in particular, can serve as a handle for further derivatization via cross-coupling reactions, enabling the synthesis of complex molecular architectures.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Azetidine derivatives are no exception, with their unique structural and functional properties making them attractive for medicinal chemistry applications. The synthesis of 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to access this compound efficiently.

In addition to its potential as a lead compound in drug discovery, 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine may also serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for the introduction of additional functional groups at various positions, enabling the creation of libraries of derivatives with tailored biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The chemical properties of this compound make it suitable for various spectroscopic and analytical techniques commonly used in research laboratories. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its structure and confirm its identity. These studies provide valuable insights into its molecular architecture and help guide further structural optimization efforts.

The biological evaluation of 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine has begun to reveal its potential as a pharmacological tool. Preliminary experiments suggest that it interacts with specific biological targets in vitro, demonstrating promising activity against certain disease-related pathways. Further investigation is needed to fully characterize its mechanism of action and assess its therapeutic potential in vivo models. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible medical benefits.

The future prospects for 3-(4-bromo-3,5-dimethylphenyl)methyl-3-methoxyazetidine are vast given its unique structural features and potential applications. Continued research efforts will focus on optimizing its synthetic routes, exploring new derivatives through combinatorial chemistry approaches, and evaluating its efficacy in preclinical studies. As our understanding of biological systems evolves, compounds like this one will play an increasingly important role in addressing unmet medical needs.